Methyl 2-({[5-(2-anilinovinyl)-4-cyano-3-isothiazolyl]sulfanyl}methyl)benzenecarboxylate

• IUPAC Name: methyl 2-[[5-[(E)-2-anilinoethenyl]-4-cyano-1,2-thiazol-3-yl]sulfanylmethyl]benzoate
• InChI: InChI=1S/C21H17N3O2S2/c1-26-21(25)17-10-6-5-7-15(17)14-27-20-18(13-22)19(28-24-20)11-12-23-16-8-3-2-4-9-16/h2-12,23H,14H2,1H3/b12-11+
• InChI Key: VWTLCNOXYRUIHL-VAWYXSNFSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1CSC2=NSC(=C2C#N)C=CNC3=CC=CC=C3
• Isomeric SMILES: COC(=O)C1=CC=CC=C1CSC2=NSC(=C2C#N)/C=C/NC3=CC=CC=C3
• Molecular Formula: C21H17N3O2S2
• Molecular Weight: 407.5 g/mol

Description

Methyl 2-({[5-(2-anilinovinyl)-4-cyano-3-isothiazolyl]sulfanyl}methyl)benzenecarboxylate is a useful research compound. Its molecular formula is C21H17N3O2S2 and its molecular weight is 407.51. The purity is usually 95%.
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Scientific Research Applications

Photochemical Decomposition Studies

Research on compounds similar to Methyl 2-({[5-(2-anilinovinyl)-4-cyano-3-isothiazolyl]sulfanyl}methyl)benzenecarboxylate has revealed insights into their photochemical behavior. For instance, studies on Sulfamethoxazole, a structurally related compound, have demonstrated its high photolability, resulting in various primary photoproducts and providing valuable information on the photodecomposition pathways of such compounds (Wei Zhou & D. Moore, 1994).

Cyclization Reactions and Structural Studies

Cyclization reactions play a crucial role in the structural formation and properties of these compounds. Research on related compounds has led to the synthesis of unique molecular structures. For example, studies have detailed the formation of 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid through cyclization reactions (I. Ukrainets et al., 2014). Similarly, intricate cyclization processes involving 6a-thia-1,6-diazapentalenes have been reported, offering insights into the synthesis and structural characteristics of hypervalent heterocyclic compounds (Alexander S. Ingram et al., 1974).

Synthesis of Heterocyclic Compounds

The synthesis of heterocyclic compounds is a prominent research area, given their potential applications in various fields. Studies have demonstrated the synthesis of complex structures like benzopyrano[4,3-c]isothiazoles, providing foundational knowledge on the formation and properties of such compounds (P. Brownsort & R. Paton, 1987).

Antiproliferative and Antilipolytic Activities

Research into the biological activities of compounds structurally related to this compound has unveiled their potential therapeutic applications. A study on 1,3 and 1,4-bis[5-(R-sulfanyl)-1,2,4-triazol-3-yl)benzene derivatives revealed promising antiproliferative and antilipolytic activities, indicating the possibility of their use in addressing diseases such as obesity and cancer (M. Shkoor et al., 2021).